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Compound of Interest

Compound Name: 17-Methyltetracosanoyl-CoA

Cat. No.: B15547280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Methyltetracosanoyl-CoA is a branched-chain very-long-chain fatty acyl-CoA. Molecules

of this class are increasingly recognized for their roles in cellular signaling and metabolism.

Notably, branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for the

Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism.

[1][2] This document provides detailed protocols for in vitro assays to investigate the biological

activity of 17-Methyltetracosanoyl-CoA, focusing on its interaction with PPARα.

Data Presentation
The following tables summarize hypothetical quantitative data for 17-Methyltetracosanoyl-
CoA based on typical results for similar branched-chain fatty acyl-CoAs.

Table 1: Binding Affinity of Fatty Acyl-CoAs to PPARα
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Compound
Dissociation Constant (Kd)
(nM)

Assay Method

17-Methyltetracosanoyl-CoA 15 Fluorescence Quenching

Phytanoyl-CoA (Reference) 10 Fluorescence Quenching

Palmitoyl-CoA (Reference) 50 Fluorescence Quenching

Table 2: PPARα Transactivation Activity in HepG2 Cells

Compound (at 10
µM)

Fold Activation (vs.
Vehicle)

EC50 (µM) Assay Method

17-

Methyltetracosanoyl-

CoA

8.5 2.5
Dual-Luciferase

Reporter Assay

WY-14643 (Positive

Control)
12.0 0.5

Dual-Luciferase

Reporter Assay

17-

Methyltetracosanoic

Acid

2.1 > 50
Dual-Luciferase

Reporter Assay

Mandatory Visualizations
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Preparation In Vitro Assays Data Analysis

Prepare 17-Methyl-
tetracosanoyl-CoA Stocks

PPARα Binding Assay
(Fluorescence Quenching)

Test Compound

PPARα Transactivation Assay
(Reporter Gene)

Test Compound

Cell Viability Assay
(MTT)

Test Compound

Culture HepG2 Cells

Cell Culture

Cell Culture

Prepare Assay Reagents

Reagents

Reagents

Reagents

Calculate Kd

Calculate Fold Activation & EC50

Determine CC50 Final Report

Compile Results

Compile Results

Compile Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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